![molecular formula C20H25N3O4S2 B2781283 N1-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)-N2-(o-tolyl)oxalamide CAS No. 898369-00-1](/img/structure/B2781283.png)
N1-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)-N2-(o-tolyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)-N2-(o-tolyl)oxalamide, also known as TPOP, is a chemical compound that has gained significant attention in the scientific research community. TPOP is a versatile compound that has shown potential in various fields of research, including biochemistry, pharmacology, and medicinal chemistry.
Scientific Research Applications
Synthesis and Chemical Properties
N1-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)-N2-(o-tolyl)oxalamide belongs to a class of compounds with potential biological activities, explored through the synthesis and characterization of various derivatives. Such compounds are synthesized to understand their structural and functional relationships, particularly their interaction with biological targets. For instance, the copper-catalyzed coupling reaction demonstrates the utility of these compounds in organic synthesis, showing their potential in creating novel structures with significant biological activities (De, Yin, & Ma, 2017).
Biological Applications and Pharmacological Activities
The compounds related to N1-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)-N2-(o-tolyl)oxalamide have been explored for various pharmacological activities:
Anticancer Activities
Certain derivatives have shown promise in in-vitro anticancer activity against human breast cancer cell lines, indicating potential therapeutic applications for these compounds in cancer treatment (Al-Said, Bashandy, Al-Qasoumi, & Ghorab, 2011).
Antibacterial Studies
N-substituted derivatives have exhibited moderate to significant antibacterial activity against both Gram-positive and Gram-negative bacteria, suggesting their potential use as novel antibacterial agents (Khalid et al., 2016).
Cholinesterase Inhibitors
Some derivatives have been evaluated for their inhibitory activity against cholinesterase enzymes, which are important for managing conditions like Alzheimer's disease (Khalid, 2012).
HIV-1 Entry Inhibitors
Research has identified certain analogs as novel classes of HIV-1 entry inhibitors, blocking the gp120-CD4 interaction, a crucial step in HIV infection. This highlights their potential in developing new treatments for HIV (Zhao et al., 2005).
properties
IUPAC Name |
N'-(2-methylphenyl)-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O4S2/c1-15-7-2-3-9-17(15)22-20(25)19(24)21-12-11-16-8-4-5-13-23(16)29(26,27)18-10-6-14-28-18/h2-3,6-7,9-10,14,16H,4-5,8,11-13H2,1H3,(H,21,24)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPWBVNAQIUBKTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.